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Compound of Interest

Compound Name: PKM2-IN-9

Cat. No.: B10805913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and biological

evaluation of PKM2-IN-9, a potent inhibitor of Pyruvate Kinase M2 (PKM2). This document is

intended for researchers, scientists, and drug development professionals interested in the

therapeutic potential of targeting cancer metabolism.

Introduction to PKM2 as a Therapeutic Target
Pyruvate kinase M2 (PKM2) is a key enzyme in the glycolytic pathway, which is responsible for

the conversion of glucose to pyruvate and the production of ATP.[1] In contrast to its isoform

PKM1, which is found in most normal differentiated tissues, PKM2 is highly expressed in

cancer cells.[2] This differential expression makes PKM2 an attractive target for cancer therapy.

PKM2 can exist in a highly active tetrameric form and a less active dimeric form.[3] In cancer

cells, the dimeric form is predominant, leading to a metabolic shift known as the Warburg effect,

where cancer cells favor glycolysis over oxidative phosphorylation, even in the presence of

oxygen.[3] This metabolic reprogramming provides cancer cells with the necessary building

blocks for rapid proliferation.[2] Therefore, inhibiting PKM2 is a promising strategy to disrupt

cancer cell metabolism and induce cell death.

Discovery of PKM2-IN-9
PKM2-IN-9, also referred to as compound C1, was identified through a screening campaign for

potent and selective inhibitors of PKM2. While the initial discovery and synthesis of the broader
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class of compounds to which PKM2-IN-9 belongs have been detailed, the specific designation

"PKM2-IN-9" is primarily used by commercial vendors. The seminal work by Ning et al. (2017)

describes the discovery of novel naphthoquinone derivatives as inhibitors of PKM2, with one of

the potent compounds from this series being identified as compound 3k, which corresponds to

the commercially available PKM2-IN-9.

Synthesis of PKM2-IN-9
The synthesis of PKM2-IN-9 is a multi-step process. The general synthetic scheme is outlined

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Discovery and Synthesis of PKM2-IN-9: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10805913#pkm2-in-9-discovery-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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